Cas no 2679929-44-1 (tert-butyl (4R)-4-amino-5-oxopentanoate)

• Product Name: tert-butyl (4R)-4-amino-5-oxopentanoate
• CAS No: 2679929-44-1
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5644434
• PubChem ID: 58388567
• Update Time: 2025-08-05

tert-butyl (4R)-4-amino-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4R)-4-amino-5-oxopentanoate
• H-D-Glu(tBu)-2-chlorotrityl resin (100-200 mesh, > 0.5 mmol/g)
• EN300-28271662
• MFCD09750415
• 2679929-44-1

• Inchi： 1S/C9H17NO3/c1-9(2,3)13-8(12)5-4-7(10)6-11/h6-7H,4-5,10H2,1-3H3/t7-/m1/s1
• InChI Key： ARRKOUHSKFSRDZ-SSDOTTSWSA-N
• SMILES： O(C(CC[C@H](C=O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.4Ų

Additional information on tert-butyl (4R)-4-amino-5-oxopentanoate

Introduction to Tert-butyl (4R)-4-amino-5-oxopentanoate (CAS No. 2679929-44-1)

Tert-butyl (4R)-4-amino-5-oxopentanoate, identified by its Chemical Abstracts Service (CAS) number 2679929-44-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a tert-butyl group and a chiral amino acid derivative, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development. The precise stereochemistry, as indicated by the (4R) configuration, underscores its potential role in creating enantiomerically pure pharmaceuticals, which is a critical consideration in modern medicinal chemistry.

The molecular structure of Tert-butyl (4R)-4-amino-5-oxopentanoate consists of a five-carbon chain with an amide functionality at the fourth carbon and an ester group at the fifth carbon. The presence of the tert-butyl group enhances the compound's stability and reactivity, making it a versatile building block for more complex molecules. This structural motif is particularly relevant in the synthesis of peptidomimetics and protease inhibitors, where chirality plays a pivotal role in determining biological activity.

In recent years, there has been growing interest in the development of novel antibiotics and anti-inflammatory agents derived from non-proteinogenic amino acids. Tert-butyl (4R)-4-amino-5-oxopentanoate has emerged as a promising candidate in this context due to its ability to mimic natural amino acid sequences while introducing unique chemical properties. Studies have demonstrated its utility in generating cyclic peptides that exhibit potent inhibitory effects against various bacterial proteases. These findings align with the broader trend toward developing next-generation antibiotics that target bacterial virulence factors without disrupting essential human metabolic pathways.

The chiral center at the fourth carbon of Tert-butyl (4R)-4-amino-5-oxopentanoate is particularly noteworthy, as it allows for the synthesis of enantiomerically pure compounds with tailored biological activities. In pharmacology, enantiomers can exhibit significantly different pharmacokinetic and pharmacodynamic profiles, making their selective synthesis crucial for drug development. Advances in asymmetric synthesis have enabled the efficient production of such chiral compounds, paving the way for more targeted and effective therapies.

Furthermore, Tert-butyl (4R)-4-amino-5-oxopentanoate has shown potential in the field of enzyme inhibition research. Its structural features make it an excellent scaffold for designing molecules that interact with specific enzymatic targets. For instance, derivatives of this compound have been explored as inhibitors of matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological processes, including cancer metastasis and inflammation. By modulating MMP activity, these compounds could offer therapeutic benefits in conditions where excessive matrix degradation is detrimental.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Tert-butyl (4R)-4-amino-5-oxopentanoate in streamlining drug discovery pipelines. The ability to rapidly synthesize and modify such compounds allows researchers to explore diverse chemical space efficiently. This flexibility is particularly valuable when designing drugs that require precise stereochemical control to achieve optimal efficacy and safety profiles.

Recent computational studies have also highlighted the synthetic utility of Tert-butyl (4R)-4-amino-5-oxopentanoate as a precursor for more complex molecules. By leveraging computational chemistry tools, researchers can predict reaction outcomes and optimize synthetic routes with greater accuracy. These advancements have accelerated the development of novel therapeutics by reducing experimental trial-and-error processes.

In conclusion, Tert-butyl (4R)-4-amino-5-oxopentanoate (CAS No. 2679929-44-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, chiral configuration, and versatility as a synthetic intermediate position it as a key component in the development of next-generation drugs. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.